Cas no 895450-98-3 (2-3-(4-fluorobenzenesulfonyl)propanamidothiophene-3-carboxamide)

• Product Name: 2-3-(4-fluorobenzenesulfonyl)propanamidothiophene-3-carboxamide
• CAS No: 895450-98-3
• MF: C₁₄H₁₃FN₂O₄S₂
• MW: 356.392424345016
• CID: 6043300
• PubChem ID: 7254385
• Update Time: 2025-06-13

2-3-(4-fluorobenzenesulfonyl)propanamidothiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-3-(4-fluorobenzenesulfonyl)propanamidothiophene-3-carboxamide
• 2-[3-(4-fluorophenyl)sulfonylpropanoylamino]thiophene-3-carboxamide
• CHEMBL1486402
• HMS3003I15
• MLS001235127
• F2536-1365
• 895450-98-3
• 2-(3-((4-fluorophenyl)sulfonyl)propanamido)thiophene-3-carboxamide
• AKOS024657683
• SMR000808536
• 2-[3-(4-fluorobenzenesulfonyl)propanamido]thiophene-3-carboxamide

• Inchi： 1S/C14H13FN2O4S2/c15-9-1-3-10(4-2-9)23(20,21)8-6-12(18)17-14-11(13(16)19)5-7-22-14/h1-5,7H,6,8H2,(H2,16,19)(H,17,18)
• InChI Key： WYVFOASTBCRBRY-UHFFFAOYSA-N
• SMILES： C1(NC(=O)CCS(C2=CC=C(F)C=C2)(=O)=O)SC=CC=1C(N)=O

Computed Properties

• Exact Mass: 356.03007741g/mol
• Monoisotopic Mass: 356.03007741g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 542
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 143Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on 2-3-(4-fluorobenzenesulfonyl)propanamidothiophene-3-carboxamide

Comprehensive Overview of 2-3-(4-fluorobenzenesulfonyl)propanamidothiophene-3-carboxamide (CAS No. 895450-98-3)

The compound 2-3-(4-fluorobenzenesulfonyl)propanamidothiophene-3-carboxamide (CAS No. 895450-98-3) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a thiophene core modified with a 4-fluorobenzenesulfonyl group and a propanamido side chain, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or enzyme modulator, given its structural resemblance to other bioactive molecules.

In recent years, the demand for sulfonamide derivatives like 2-3-(4-fluorobenzenesulfonyl)propanamidothiophene-3-carboxamide has surged due to their versatility in drug discovery. The incorporation of a fluorine atom enhances the compound's metabolic stability and bioavailability, addressing common challenges in medicinal chemistry. This aligns with current trends in precision medicine and targeted therapy, where researchers seek compounds with high selectivity and minimal off-target effects.

The synthesis of CAS No. 895450-98-3 involves multi-step organic reactions, including sulfonylation and amide coupling, which are well-documented in peer-reviewed literature. Its molecular weight and logP value suggest favorable pharmacokinetic properties, making it a subject of interest for ADMET studies. These characteristics are frequently searched by professionals in pharmaceutical R&D and computational chemistry communities.

From an industrial perspective, 2-3-(4-fluorobenzenesulfonyl)propanamidothiophene-3-carboxamide is often discussed in the context of patented formulations and intellectual property landscapes. Companies exploring small molecule therapeutics for oncology or inflammatory diseases may find this compound relevant. Its structure-activity relationship (SAR) data is increasingly valuable for AI-driven drug design platforms, a hot topic in biotech innovation.

Environmental and regulatory aspects of CAS No. 895450-98-3 are also noteworthy. While not classified as hazardous, its biodegradability and ecotoxicological profile are under scrutiny to comply with green chemistry principles. This reflects broader industry shifts toward sustainable synthesis, a frequently searched term in academic and industrial chemistry circles.

In summary, 2-3-(4-fluorobenzenesulfonyl)propanamidothiophene-3-carboxamide represents a compelling case study at the intersection of medicinal chemistry, drug development, and materials science. Its CAS No. 895450-98-3 serves as a key identifier for researchers navigating chemical databases or high-throughput screening libraries. As the scientific community continues to explore its potential, this compound may emerge as a cornerstone in next-generation therapeutics.